Cas no 16076-62-3 (ETHYL 6-CYCLOHEXYL-6-OXOHEXANOATE)

• Product Name: ETHYL 6-CYCLOHEXYL-6-OXOHEXANOATE
• CAS No: 16076-62-3
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 880170
• Update Time: 2026-04-29

ETHYL 6-CYCLOHEXYL-6-OXOHEXANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-CYCLOHEXYL-6-OXOHEXANOATE
• 6-cyclohexyl-6-oxo-hexanoic acid ethyl ester
• 6-Cyclohexyl-6-oxo-hexansaeure-aethylester

• Inchi： InChI=1S/C14H24O3/c1-2-17-14(16)11-7-6-10-13(15)12-8-4-3-5-9-12/h12H,2-11H2,1H3
• InChI Key： YMTFBDCTGQKTQB-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCC(=O)C1CCCCC1

Computed Properties

• Exact Mass: 240.17300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 43.37000
• LogP: 3.25930

Additional information on ETHYL 6-CYCLOHEXYL-6-OXOHEXANOATE

ETHYL 6-CYCLOHEXYL-6-OXOHEXANOATE (CAS No. 16076-62-3): A Comprehensive Overview

Ethyl 6-cyclohexyl-6-oxoheptanoate, identified by its CAS number 16076-62-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its unique structural properties and potential applications in various chemical synthesis processes. The presence of a cyclohexyl group and an ester functionality makes it a versatile intermediate, particularly in the development of fine chemicals and pharmaceuticals.

The compound's molecular structure, characterized by a cyclohexyl ring attached to a heptanoic acid backbone with an ethyl ester at the terminal carbon, contributes to its reactivity and utility. Such structural features are often exploited in synthetic chemistry to achieve specific chemical transformations, making it a valuable building block in organic synthesis. The cyclohexyl moiety, in particular, provides steric hindrance and electronic effects that can influence the compound's behavior in chemical reactions.

In recent years, there has been growing interest in the applications of ethyl 6-cyclohexyl-6-oxoheptanoate in pharmaceutical research. Its structural motif is reminiscent of many bioactive molecules, suggesting potential roles in drug discovery and development. For instance, the ester group can be hydrolyzed or transesterified to yield different carboxylic acids or esters, which are crucial intermediates in the synthesis of active pharmaceutical ingredients (APIs). This flexibility makes it an attractive candidate for medicinal chemists seeking novel scaffolds for drug design.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized ethyl 6-cyclohexyl-6-oxoheptanoate to develop novel heterocyclic compounds, which are known for their diverse biological activities. Heterocycles are integral to many drugs on the market today, including antibiotics, antivirals, and anti-inflammatory agents. The cyclohexyl group can be further functionalized to introduce additional pharmacophores, enhancing the compound's potential as a drug candidate.

The chemical properties of CAS No. 16076-62-3 also make it useful in industrial applications beyond pharmaceuticals. For example, it can serve as a monomer or co-monomer in polymer synthesis, contributing to the development of high-performance polymers with specific mechanical and thermal properties. Additionally, its stability under various conditions makes it suitable for use as a solvent or reactant in chemical manufacturing processes.

Recent advancements in synthetic methodologies have further expanded the utility of ethyl 6-cyclohexyl-6-oxoheptanoate. Catalytic processes, such as asymmetric hydrogenation and cross-coupling reactions, have been employed to introduce specific functional groups with high selectivity. These techniques have enabled the efficient synthesis of chiral compounds, which are essential for many modern drugs. The ability to manipulate the stereochemistry of this compound opens up new avenues for its application in drug development.

The environmental impact of using ethyl 6-cyclohexyl-6-oxoheptanoate has also been studied extensively. Researchers have focused on developing greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods using enzymes have been explored as alternatives to traditional chemical synthesis. These approaches align with the growing emphasis on sustainable chemistry practices worldwide.

In conclusion, ethyl 6-cyclohexyl-6-oxoheptanoate (CAS No. 16076-62-3) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Its unique structural features and reactivity make it a valuable intermediate in organic synthesis, while its versatility allows for diverse modifications that can lead to novel bioactive molecules. As research continues to uncover new uses for this compound, its importance in advancing chemical science is likely to grow even further.